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Compound of Interest

Compound Name: Monooctyl phthalate-d4

Cat. No.: B15557701

Monooctyl Phthalate-d4: A Technical Guide for
Researchers

An in-depth technical guide for researchers, scientists, and drug development professionals on
the application of Monooctyl phthalate-d4 as an internal standard in analytical research.

Introduction to Monooctyl Phthalate-d4

Monooctyl phthalate-d4 is a deuterated form of monooctyl phthalate (MOP), a metabolite of
the plasticizer dioctyl phthalate (DOP). The incorporation of four deuterium atoms into the
phthalate ring provides a stable isotopic label, making it an ideal internal standard for
guantitative analysis.[1][2] Its primary application in research is to improve the accuracy and
precision of analytical methods by correcting for analyte losses during sample preparation and
instrumental analysis.[1] This is particularly crucial in complex matrices such as biological
fluids, environmental samples, and food products where phthalate contamination is a
significant concern.[2][3]

Monooctyl phthalate-d4 is chemically identical to its non-labeled counterpart, ensuring similar
behavior during extraction, derivatization, and chromatographic separation. However, its
increased mass allows it to be distinguished by mass spectrometry, enabling accurate
guantification of the target analyte.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Monooctyl phthalate-d4 is
presented in the table below.

Property Value

Chemical Formula C16H18D40a4
Molecular Weight 282.37 g/mol

CAS Number 1398065-74-1
Appearance White to off-white solid
Purity Typically >95%
Storage 2-8°C in a refrigerator

Primary Use in Research: Internal Standard

The principal application of Monooctyl phthalate-d4 is as an internal standard in analytical
methods, most notably in gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-
labeled internal standard is considered the gold standard for quantitative analysis due to its
ability to compensate for matrix effects and variations in extraction recovery.[1][3]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique. A known
amount of the isotopically labeled standard (Monooctyl phthalate-d4) is added to the sample
at the beginning of the analytical procedure. The ratio of the signal from the native analyte
(monooctyl phthalate) to the signal from the internal standard is then measured by the mass
spectrometer. Since both the analyte and the standard are subject to the same losses during
sample processing, this ratio remains constant, allowing for precise quantification of the analyte
in the original sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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